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Introduction

Polygalasaponin LIl is a triterpenoid saponin isolated from the roots of Polygala japonica
Houtt. Triterpenoid saponins are a diverse group of natural products known for their wide range
of biological activities, making them of significant interest to the pharmaceutical and
nutraceutical industries. This technical guide provides a comprehensive overview of the
spectroscopic data for Polygalasaponin LI, including detailed nuclear magnetic resonance
(NMR) and mass spectrometry (MS) data. The information presented herein is crucial for the
identification, characterization, and further investigation of this compound for potential
therapeutic applications.

Spectroscopic Data of Polygalasaponin LII

The structural elucidation of Polygalasaponin LIl was achieved through extensive
spectroscopic analysis, primarily utilizing 1D and 2D NMR spectroscopy and mass
spectrometry.

Mass Spectrometry (MS) Data
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High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to

determine the molecular formula of Polygalasaponin LII.

lon mlz Molecular Formula

[M+Na]* 1259.6082 Cs9H92028Na

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR data for Polygalasaponin LIl were recorded in CsDsN. The chemical
shifts (0) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: 13C NMR Spectroscopic Data for Polygalasaponin LIl (CsDsN, 125 MHz)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15137228/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-polygalasaponin-lii
https://www.benchchem.com/product/b15137228/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-polygalasaponin-lii
https://www.benchchem.com/product/b15137228/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-spectroscopic-data-of-polygalasaponin-lii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Position oc (ppm) Position oc (ppm)
Aglycone Glc

1 39.1 1 105.3
2 26.7 2' 75.5
3 89.2 3 78.5
4 39.8 4' 71.8
5 56.4 5' 78.2
6 18.5 6' 62.9
7 33.3 Rha

8 40.1 1" 101.8
9 47.4 2" 72.5
10 37.2 3" 72.7
11 24.0 4" 74.2
12 122.7 5" 69.8
13 144.3 6" 18.8
14 42.2 Xyl

15 28.3 1 106.5
16 23.7 2" 75.2
17 47.1 3™ 78.0
18 41.8 4™ 70.9
19 46.3 5" 67.2
20 30.9 Api

21 34.2 i 111.4
22 33.2 2™ 77.9
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23 28.1 3™ 80.5
24 17.0 4 75.3
25 17.6 5™ 64.3
26 17.7 p-Methoxycinnamoyl

27 26.2 " 167.0
28 176.9 AN 116.3
29 33.3 3™ 145.4
30 23.8 4 130.8
5™ 114.6

6"" 161.8

" 55.4

Ten Van

(R 166.8 1 166.9
2™ 121.8 2" 123.4
3 147.9 3 147.8
4 153.2 4 152.0
5" 139.7 5 116.9
6" 125.2 6" 125.5
" 145.8 VA 145.6
g 116.1 g 116.0
OMe-3"" 56.4 OMe-3""" 56.3
OMe-4"" 56.6

Table 2: 1H NMR Spectroscopic Data for Polygalasaponin LIl (CsDsN, 500 MHz)
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Position oh (ppm, mulit., J in Position oh (ppm, mulit., J in
Hz) Hz)

Aglycone Glc

H-3 3.28 (dd, 11.5, 4.5) H-1' 4.98 (d, 7.5)

H-12 5.49 (br s) Rha

H-23 1.08 (s) H-1" 6.32 (br s)

H-24 0.81 (s) H-6" 1.70 (d, 6.0)

H-25 0.95 (s) Xyl

H-26 1.01 (s) H-1" 5.12 (d, 7.5)

H-27 1.40 (s) Api

H-29 1.25 (s) H-1"" 6.05 (d, 2.5)

H-30 0.98 (s) p-Methoxycinnamoyl

H-2"" 6.68 (d, 16.0)

H-3"" 8.02 (d, 16.0)

H-5"" 7.02 (d, 8.5)

H-6"" 7.69 (d, 8.5)

OMe-7"" 3.82 (s)

Ten Van

H-2" 7.82 (d, 16.0) H-2m 7.78 (d, 16.0)

H-3"" 6.55 (d, 16.0) H-3""" 6.51 (d, 16.0)

H-6"" 7.41 (s) H-6""" 7.38(s)

H-8"" 6.89 (d, 8.0) H-8"" 6.85 (d, 8.0)

OMe-3"" 3.89 (s) OMe-3""" 3.88(s)

OMe-4"" 3.91 (s)
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Experimental Protocols
Isolation and Purification

The dried and powdered roots of Polygala japonica were extracted with 70% ethanol. The
resulting extract was concentrated and then subjected to a series of chromatographic
techniques to isolate the individual saponins. The crude saponin fraction was obtained by
chromatography over D101 macroporous resin. This fraction was then repeatedly
chromatographed on silica gel columns and further purified by preparative high-performance
liquid chromatography (HPLC) to yield pure Polygalasaponin LII.

Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra, along with 2D NMR experiments (COSY,
HSQC, and HMBC), were recorded on a Bruker AV-500 spectrometer. Samples were
dissolved in deuterated pyridine (CsDsN), and tetramethylsilane (TMS) was used as the
internal standard.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
was performed on a Bruker Apex Il FT-ICR mass spectrometer to determine the exact mass

and molecular formula of the compound.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation

of Polygalasaponin LII.
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Caption: Isolation and Structure Elucidation Workflow for Polygalasaponin LII.
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» To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Polygalasaponin LII]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137228/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-polygalasaponin-lii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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